N-ethyl-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-ethyl-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C9H13NO2/c1-4-10-9(11)8-5-6(2)12-7(8)3/h5H,4H2,1-3H3,(H,10,11)
• InChI Key: FSISBKUVPBDDLL-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(OC(=C1)C)C
• Molecular Formula: C9H13NO2
• Molecular Weight: 167.20 g/mol

Description

N-ethyl-2,5-dimethylfuran-3-carboxamide, also known as EDFMC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. EDFMC is a furan derivative that has been synthesized through a multistep reaction process.

Mechanism of Action

The mechanism of action of N-ethyl-2,5-dimethylfuran-3-carboxamide is not fully understood. However, studies have suggested that N-ethyl-2,5-dimethylfuran-3-carboxamide exerts its cytotoxic and anti-inflammatory effects by modulating various signaling pathways. N-ethyl-2,5-dimethylfuran-3-carboxamide has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. N-ethyl-2,5-dimethylfuran-3-carboxamide has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects
N-ethyl-2,5-dimethylfuran-3-carboxamide has been shown to exhibit cytotoxic and anti-inflammatory effects. Studies have shown that N-ethyl-2,5-dimethylfuran-3-carboxamide induces apoptosis in cancer cells by activating the caspase cascade. N-ethyl-2,5-dimethylfuran-3-carboxamide has also been shown to inhibit the production of pro-inflammatory cytokines by modulating the NF-κB signaling pathway.

Advantages and Limitations for Lab Experiments

N-ethyl-2,5-dimethylfuran-3-carboxamide exhibits several advantages as a research tool. N-ethyl-2,5-dimethylfuran-3-carboxamide is a synthetic compound that can be easily synthesized in the laboratory. N-ethyl-2,5-dimethylfuran-3-carboxamide exhibits cytotoxic and anti-inflammatory effects, making it a valuable tool for studying cancer and inflammation. However, N-ethyl-2,5-dimethylfuran-3-carboxamide also exhibits limitations as a research tool. N-ethyl-2,5-dimethylfuran-3-carboxamide is a synthetic compound that may not accurately represent the biological activity of natural compounds. N-ethyl-2,5-dimethylfuran-3-carboxamide may also exhibit off-target effects, which may complicate the interpretation of experimental results.

Future Directions

For N-ethyl-2,5-dimethylfuran-3-carboxamide research include the development of novel N-ethyl-2,5-dimethylfuran-3-carboxamide derivatives with improved cytotoxic and anti-inflammatory activity. N-ethyl-2,5-dimethylfuran-3-carboxamide derivatives may be synthesized through modifications to the furan ring or the carboxamide group. Future research may also focus on the development of N-ethyl-2,5-dimethylfuran-3-carboxamide-based materials with unique properties, such as high thermal stability and mechanical strength. Additionally, future research may focus on the elucidation of the mechanism of action of N-ethyl-2,5-dimethylfuran-3-carboxamide, which may lead to the development of more potent and selective N-ethyl-2,5-dimethylfuran-3-carboxamide derivatives.

Synthesis Methods

N-ethyl-2,5-dimethylfuran-3-carboxamide can be synthesized through a multistep reaction process. The synthesis process involves the reaction of furan-3-carboxylic acid with ethylamine, followed by the addition of methyl iodide and sodium hydride. The final step involves the reaction of the intermediate product with lithium aluminum hydride, which yields N-ethyl-2,5-dimethylfuran-3-carboxamide.

Scientific Research Applications

N-ethyl-2,5-dimethylfuran-3-carboxamide has shown potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, N-ethyl-2,5-dimethylfuran-3-carboxamide has been studied for its potential as an anti-cancer agent. Studies have shown that N-ethyl-2,5-dimethylfuran-3-carboxamide exhibits cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-ethyl-2,5-dimethylfuran-3-carboxamide has also been studied for its potential as an anti-inflammatory agent. Studies have shown that N-ethyl-2,5-dimethylfuran-3-carboxamide exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
In material science, N-ethyl-2,5-dimethylfuran-3-carboxamide has been studied for its potential as a building block for the synthesis of novel materials. N-ethyl-2,5-dimethylfuran-3-carboxamide has been used as a precursor for the synthesis of furan-based polymers, which exhibit unique properties such as high thermal stability and mechanical strength.